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Compound of Interest

Compound Name: Ethyl 3-oxoheptanoate

Cat. No.: B1581187 Get Quote

An In-depth Technical Guide to Ethyl 3-
oxoheptanoate
This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and analysis of ethyl 3-oxoheptanoate for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identification
Ethyl 3-oxoheptanoate, also known as ethyl 3-oxoenanthate, is a keto-ester with the

molecular formula C9H16O3.[1][2] Its structure features a heptanoyl chain with a ketone at the

third carbon and an ethyl ester group.

Canonical SMILES: CCCCC(=O)CC(=O)OCC[3]

InChI: InChI=1S/C9H16O3/c1-3-5-6-8(10)7-9(11)12-4-2/h3-7H2,1-2H3[3][4]

InChIKey: UKRVECBFDMVBPU-UHFFFAOYSA-N[3]

2D Structure of Ethyl 3-oxoheptanoate

Physicochemical Properties
Ethyl 3-oxoheptanoate is a colorless to almost colorless clear liquid.[2] A summary of its key

physicochemical properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1581187?utm_src=pdf-interest
https://www.benchchem.com/product/b1581187?utm_src=pdf-body
https://www.benchchem.com/product/b1581187?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-oxoheptanoate
https://www.chemimpex.com/products/39051
https://pubchemlite.lcsb.uni.lu/e/compound/559036
https://pubchemlite.lcsb.uni.lu/e/compound/559036
https://cymitquimica.com/products/3B-O0216/7737-62-4/ethyl-3-oxoheptanoate/
https://pubchemlite.lcsb.uni.lu/e/compound/559036
https://www.benchchem.com/product/b1581187?utm_src=pdf-body
https://www.benchchem.com/product/b1581187?utm_src=pdf-body
https://www.chemimpex.com/products/39051
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C9H16O3 [1][2]

Molecular Weight 172.22 g/mol [2]

CAS Number 7737-62-4 [2]

Appearance
Colorless to almost colorless

clear liquid
[2]

Density 0.970 g/cm³ at 20 °C [2][5]

Boiling Point 110-112 °C at 15 mmHg [2]

Refractive Index 1.430 [2][5]

Flash Point 86 °C

Purity >95.0% (GC) [2]

Experimental Protocols
A common method for the synthesis of ethyl 3-oxoheptanoate involves the acylation of an

enolate. A representative procedure is detailed below.[6]

Materials:

Sodium hydride (50% in oil)

Heptane

Ether

Ethyl carbonate

Hexanone

Ethanol

Acetic acid
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Saturated sodium bicarbonate solution

Water

Procedure:

A suspension of 27.3 g of sodium hydride (previously washed with heptane) in 250 ml of

ether is prepared.

A solution of 70.8 g of ethyl carbonate in 50 ml of ether is added to the suspension, and the

mixture is stirred for 10 minutes.

30 g of hexanone is added over 30 minutes.

The mixture is refluxed for 2 hours.

A solution of 12 ml of ethanol in 35 ml of ether is added, and the mixture is stirred for 16

hours at ambient temperature.

The mixture is cooled to 0°C.

A solution of 36 ml of acetic acid in 300 ml of water is added, followed by 12 ml of a

saturated sodium bicarbonate solution to adjust the pH to 7.

The product is extracted with ether.

The ether extracts are washed with water, dried, and evaporated to dryness.

The crude product is distilled at 70°C under a reduced pressure of 7 mbar to yield the

purified ethyl 3-oxoheptanoate.
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Workflow for the Synthesis of Ethyl 3-oxoheptanoate
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The structure and purity of ethyl 3-oxoheptanoate are typically confirmed using spectroscopic

methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the different types of

protons and their connectivity in the molecule.[7][8]

¹³C NMR: The carbon NMR spectrum indicates the number of non-equivalent carbons and

their chemical environments.[7][8]

Sample Preparation: A dilute solution of the sample is prepared in a deuterated solvent

(e.g., CDCl₃) and transferred to an NMR tube.[7]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule, such as the C=O stretches of the ketone and ester groups.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, confirming its identity.[7] For analysis, a

dilute solution of the sample in a volatile organic solvent is typically injected into a gas

chromatograph coupled to a mass spectrometer (GC-MS).[7]

Safety and Handling
Ethyl 3-oxoheptanoate is a combustible liquid.[9]

Precautionary Measures:[9]

Keep away from flames and hot surfaces.

Store in a cool, dark, and well-ventilated place.

Keep the container tightly closed.

Wear protective gloves and eye/face protection during handling.

Use in a well-ventilated area.
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First Aid:[9]

Inhalation: Move the victim to fresh air.

Skin Contact: Rinse the affected area with water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Rinse mouth and seek medical advice.

Applications in Research and Development
Ethyl 3-oxoheptanoate is a versatile building block in organic synthesis.[2] It serves as an

intermediate in the preparation of various chemical products.[2] Its applications include:

Flavor and Fragrance Industry: Due to its fruity aroma, it is used as a flavoring agent.[2]

Pharmaceutical Synthesis: It is an intermediate in the synthesis of pharmaceutical

compounds.[2]

Biochemical Research: It is used as a biochemical reagent in studies related to metabolic

pathways and enzyme activity.[2][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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